2,2'-{[(4-Chlorophenyl)methanediyl]disulfanediyl}diacetic acid

• Molecular Formula: C11H11ClO4S2
• Molecular Weight: 306.8 g/mol
• IUPAC Name: 2-[carboxymethylsulfanyl-(4-chlorophenyl)methyl]sulfanylacetic acid
• InChI: InChI=1S/C11H11ClO4S2/c12-8-3-1-7(2-4-8)11(17-5-9(13)14)18-6-10(15)16/h1-4,11H,5-6H2,(H,13,14)(H,15,16)
• InChI Key: ALAHYDJJVUIRAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(SCC(=O)O)SCC(=O)O)Cl

Description

2,2’-{[(4-Chlorophenyl)methanediyl]disulfanediyl}diacetic acid: is a chemical compound with the following molecular formula:

$$\text{C}_{21}\text{H}_{15}\text{Cl}\text{O}_4\text{S}_2$$C21​H15​ClO4​S2​

. It contains a total of 43 atoms, including 15 hydrogen atoms, 21 carbon atoms, 4 oxygen atoms, 2 sulfur atoms, and 1 chlorine atom . This compound belongs to the class of diacetic acids, which are characterized by two carboxylic acid groups separated by a methylene bridge.

Preparation Methods

The synthetic routes for this compound involve the introduction of the chlorophenyl group and the disulfide linkage. While I don’t have specific details on industrial production methods, researchers typically achieve synthesis through organic reactions.

Chemical Reactions Analysis

Oxidation and Reduction: The compound may undergo oxidation or reduction reactions, depending on the reaction conditions.

Substitution Reactions: It can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions: Reagents like oxidizing agents (e.g., potassium permanganate) or reducing agents (e.g., sodium borohydride) may be used.

Major Products: The products formed from these reactions would depend on the specific reaction conditions and the substituents present.

Scientific Research Applications

Chemistry: Researchers may study its reactivity, stability, and applications in organic synthesis.

Biology: Investigating its interactions with biological molecules (e.g., enzymes, proteins) could reveal potential therapeutic uses.

Medicine: It might have applications in drug design or as a precursor for pharmaceutical compounds.

Industry: Its use in specialty chemicals or materials could be explored.

Mechanism of Action

The exact mechanism by which this compound exerts its effects would require further research. It could involve interactions with specific receptors, enzymes, or cellular pathways.

Comparison with Similar Compounds

While I don’t have a direct list of similar compounds, researchers often compare it with related diacetic acids or compounds containing similar functional groups.